Cas no 1612228-59-7 (3-fluorobenzene-1-sulfonyl bromide)

• Product Name: 3-fluorobenzene-1-sulfonyl bromide
• CAS No: 1612228-59-7
• MF: C₆H₄BrFO₂S
• MW: 239.062163352966
• CID: 5898561
• PubChem ID: 23452802
• Update Time: 2024-01-13

3-fluorobenzene-1-sulfonyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-fluorobenzene-1-sulfonyl bromide
• Benzenesulfonyl bromide, 3-fluoro-
• EN300-198070
• 1612228-59-7

• Inchi： 1S/C6H4BrFO2S/c7-11(9,10)6-3-1-2-5(8)4-6/h1-4H
• InChI Key： NFMLREOYPXLUNU-UHFFFAOYSA-N
• SMILES： C1(S(Br)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 237.90994g/mol
• Monoisotopic Mass: 237.90994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.809±0.06 g/cm3(Predicted)
• Boiling Point: 306.8±44.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds